4-(dichloromethyl)-N,N-dimethylbenzamide

• IUPAC Name: 4-(dichloromethyl)-N,N-dimethylbenzamide
• InChI: InChI=1S/C10H11Cl2NO/c1-13(2)10(14)8-5-3-7(4-6-8)9(11)12/h3-6,9H,1-2H3
• InChI Key: XABLQJBUJDTIMP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)C(Cl)Cl
• Molecular Formula: C10H11Cl2NO
• Molecular Weight: 232.10 g/mol

Description

4-(Dichloromethyl)-N,N-dimethylbenzamide is a benzamide derivative characterized by a dichloromethyl (-CHCl₂) substituent at the para position of the aromatic ring and a dimethylated amide group (-N(CH₃)₂). This compound’s structure confers unique electronic and steric properties:

• Dichloromethyl group: Electron-withdrawing due to the inductive effect of chlorine atoms, increasing electrophilicity at the benzamide core.

Comparison with Similar Compounds

Structural and Electronic Differences

Compound Name	Substituent (Position)	Key Functional Groups	Electronic Effects
4-(Dichloromethyl)-N,N-dimethylbenzamide	-CHCl₂ (para)	Dichloromethyl, dimethylamide	Strong electron-withdrawing, lipophilic
4-Chloro-N,N-dimethylbenzamide	-Cl (para)	Chloro, dimethylamide	Moderate electron-withdrawing
4-Amino-N,N-dimethylbenzamide	-NH₂ (para)	Amino, dimethylamide	Electron-donating, basic
4-Hydroxy-N,N-dimethylbenzamide	-OH (para)	Hydroxy, dimethylamide	Electron-donating, hydrogen-bonding
4-(Imidazol-2-yl)-N,N-dimethylbenzamide	Imidazolyl (para)	Heterocycle, dimethylamide	Electron-withdrawing, coordination sites

Key Observations :

• Lipophilicity: Dichloromethyl and dimethylamide groups collectively increase hydrophobicity, making it more membrane-permeable than hydroxy or amino analogs .
• Coordination Potential: Imidazolyl derivatives (e.g., from ) exhibit metal-coordinating ability, whereas dichloromethyl lacks such functionality.

Physicochemical Properties

Property	4-(Dichloromethyl)-N,N-dimethylbenzamide (Predicted)	4-Chloro-N,N-dimethylbenzamide	4-Amino-N,N-dimethylbenzamide
Molecular Weight	~232.1 g/mol	183.6 g/mol	164.2 g/mol
Melting Point	Not reported	Not reported	Not reported
Solubility	Low in water; soluble in DMF, THF	Low in water; soluble in chloroform	Moderate in polar aprotic solvents
LogP (Lipophilicity)	~2.8 (estimated)	~2.1	~1.5

Notes:

• The dichloromethyl group increases molecular weight and logP compared to chloro or amino analogs.
• Solubility trends align with substituent polarity: amino > chloro > dichloromethyl.